Cas no 1130728-52-7 ((3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)boronic acid)

• Product Name: (3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)boronic acid
• CAS No: 1130728-52-7
• MF: C₁₁H₉BO₄
• MW: 215.997763395309
• CID: 2880404
• Update Time: 2023-08-10

(3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)boronic acid
• 3-Methyl-2-(dihydroxyboryl)naphthalene-1,4-dione
• (3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)boronic acid

• Inchi： 1S/C11H9BO4/c1-6-9(12(15)16)11(14)8-5-3-2-4-7(8)10(6)13/h2-5,15-16H,1H3
• InChI Key： YGYRRALMIUETRN-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(B(O)O)C(C2C=CC=CC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 372
• Topological Polar Surface Area: 74.6